Cas no 1805640-87-2 (Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate
• CAS No: 1805640-87-2
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 4949722
• Update Time: 2025-05-19

Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F3NO4/c1-18-10(17)6-2-7(4-15)9(8(3-6)5-16)19-11(12,13)14/h2-3,5H,1H3
• InChI Key： NEWDWITZWCSTNN-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(C(=O)OC)=CC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4

Additional information on Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate

Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate (CAS No. 1805640-87-2): A Comprehensive Overview

Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate (CAS No. 1805640-87-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a formyl group, and a trifluoromethoxy substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate is defined by its molecular formula C₁₂H₇F₃NO₄. The presence of the cyano group (CN) and the formyl group (CHO) imparts significant reactivity and functional versatility to the molecule. The trifluoromethoxy group (OCF₃) further enhances its stability and solubility properties, making it an attractive candidate for drug development.

In recent years, Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells through the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. This property has led to its evaluation in preclinical models of various cancers, including breast cancer and colorectal cancer.

The unique combination of functional groups in Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate also makes it an excellent starting point for synthetic modifications. Chemists have explored various derivatizations to enhance its pharmacological properties, such as improving its bioavailability and reducing potential side effects. For instance, the introduction of additional hydrophilic groups or the modification of the aromatic ring can significantly alter its biological activity and pharmacokinetic profile.

In addition to its therapeutic potential, Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate has found applications in materials science and chemical synthesis. Its formyl group can serve as a reactive site for further functionalization, making it useful in the synthesis of complex organic molecules and polymers. The trifluoromethoxy group also contributes to its stability under various reaction conditions, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the Vilsmeier-Haack reaction for introducing the formyl group and nucleophilic substitution reactions for incorporating the trifluoromethoxy group. Recent advancements in catalytic methods have further streamlined these processes, making them more efficient and environmentally friendly.

In conclusion, Methyl 3-cyano-5-formyl-4-(trifluoromethoxy)benzoate (CAS No. 1805640-87-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with a range of biological activities that make it a valuable candidate for drug development. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern chemical and biological research.